2-(1-Ethoxydecyl)-2-[(trimethylsilyl)oxy]cyclobutan-1-one

• CAS No.: 88441-30-9
• Molecular Formula: C19H38O3Si
• Molecular Weight: 342.6 g/mol
• IUPAC Name: 2-(1-ethoxydecyl)-2-trimethylsilyloxycyclobutan-1-one
• InChI: InChI=1S/C19H38O3Si/c1-6-8-9-10-11-12-13-14-18(21-7-2)19(16-15-17(19)20)22-23(3,4)5/h18H,6-16H2,1-5H3
• InChI Key: MVHTWRPZXSJQAE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC(C1(CCC1=O)O[Si](C)(C)C)OCC

Description

2-(1-Ethoxydecyl)-2-[(trimethylsilyl)oxy]cyclobutan-1-one is a synthetically derived cyclobutanone featuring two distinct substituents at the 2-position: a long-chain ethoxydecyl group and a trimethylsilyloxy (TMSO) moiety. This compound’s four-membered cyclobutanone ring confers inherent ring strain, which may influence its reactivity compared to larger cyclic ketones.

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

The compound is compared below with cyclohexenone derivatives listed in the Pesticide Chemicals Glossary (2001), which are established herbicides targeting acetyl-CoA carboxylase (ACCase) in grasses. Key structural and functional differences are highlighted:

Structural Differences

Compound Name	Core Structure	Substituents	Key Functional Groups
2-(1-Ethoxydecyl)-2-[(TMSO)oxy]cyclobutan-1-one	Cyclobutanone	1-Ethoxydecyl, TMSO	Ketone, Ether, Silyl Ether
Cycloxydim	Cyclohexenone	1-(Ethoxyimino)butyl, tetrahydro-2H-thiopyran-3-yl, hydroxy	α,β-unsaturated ketone, Hydroxy
Sethoxydim	Cyclohexenone	1-(Ethoxyimino)butyl, 2-(ethylthio)propyl, hydroxy	α,β-unsaturated ketone, Thioether
Tralkoxydim	Cyclohexenone	1-(Ethoxyimino)propyl, 2,4,6-trimethylphenyl, hydroxy	α,β-unsaturated ketone, Aryl

• Ring Size: The target compound’s cyclobutanone (4-membered) lacks the conjugated α,β-unsaturated ketone system present in cyclohexenones (6-membered), reducing electrophilicity and altering reaction pathways .
• Substituents : Ethoxydecyl and TMSO groups differ markedly from the hydroxy, thioether, and aryl groups in herbicides, suggesting divergent solubility and bioactivity.

Functional and Application Differences

• Herbicidal Activity: Cyclohexenone derivatives (e.g., sethoxydim) inhibit ACCase, disrupting fatty acid synthesis in grasses. The target compound’s lack of a conjugated enone system and hydroxy group likely precludes this mechanism .
• Synthetic Utility: The TMSO group in the target compound may stabilize intermediates during multi-step syntheses, whereas cyclohexenones are optimized for herbicidal potency.

Research Findings and Data Gaps

• Thermodynamic Stability: Cyclobutanone’s ring strain (~27 kcal/mol) increases reactivity compared to strain-free cyclohexenones, favoring ring-opening reactions under thermal or acidic conditions.
• Data Limitations: No peer-reviewed studies directly analyze the target compound’s bioactivity or synthetic applications. Existing data rely on structural analogies.